Cas no 18822-86-1 ((±)-Octanoylcarnitine Chloride)

• Product Name: (±)-Octanoylcarnitine Chloride
• CAS No: 18822-86-1
• MF: C₁₅H₃₀ClNO₄
• MW: 323.856004238129
• CID: 825101
• PubChem ID: 177508
• Update Time: 2025-10-28

(±)-Octanoylcarnitine Chloride Chemical and Physical Properties

Names and Identifiers

• ( /-)-OCTANOYLCARNITINE CHLORIDE
• (±)-Octanoylcarnitine chloride
• dl-octanoyl carnitine chloride
• (+/-)-OCTANOYLCARNITINE CHLORIDE
• rac Octanoyl Carnitine Chloride
• CHEMBL2074739
• 3-carboxy-N,N,N-trimethyl-2-(octanoyloxy)propan-1-aminium chloride
• (3-Carboxy-2-hydroxypropyl)trimethylammonium chloride, octanoate
• [3-CARBOXY-2-(OCTANOYLOXY)PROPYL]TRIMETHYLAZANIUM CHLORIDE
• (3-carboxy-2-octanoyloxypropyl)-trimethylazanium;chloride
• Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, chloride, octanoate
• SCHEMBL16535179
• J-012121
• 18822-86-1
• SR-01000597920-1
• O-1500
• CS-0020694
• HY-101014
• Octanoyl-DL-carnitin chloride
• 14919-35-8
• Octanoyl-dl-carnitine hydrochloride
• Octanoylcarnitine (chloride)
• AKOS024458579
• N,N,N-Trimethyl 3-carboxy-2-octanoyloxypropylammonium chloride
• Octanoic acid, ester with (3-carboxy-2-hydroxypropyl)trimethylammonium chloride
• octanoylcarnitine chloride
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-((1-oxooctyl)oxy)-, chloride
• Octanoyl-carnitine
• G76846
• SR-01000597920
• Octanoyl carnitine hydrochloride
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-[(1-oxooctyl)oxy]-, chloride (1:1)
• (±)-Octanoylcarnitine Chloride

• Inchi： 1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H
• InChI Key： MYMFUYYXIJGKKU-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(CCCCCCC)=O)C(CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 323.18600
• Monoisotopic Mass: 323.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• PSA: 63.60000
• LogP: -0.55640

(±)-Octanoylcarnitine Chloride Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on (±)-Octanoylcarnitine Chloride

Professional Introduction to (±)-Octanoylcarnitine Chloride (CAS No. 18822-86-1)

The compound (±)-Octanoylcarnitine Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 18822-86-1, is a significant molecule in the field of chemical and biomedical research. This compound belongs to the class of acylcarnitines, which are derivatives of carnitine—a vital cofactor involved in energy metabolism. Specifically, (±)-Octanoylcarnitine Chloride features an octanoic acid moiety linked to carnitine via an amide bond, with the chloride salt form enhancing its solubility and reactivity in aqueous environments.

In recent years, there has been a growing interest in acylcarnitines due to their potential biological activities. Research has demonstrated that acylcarnitines can influence various metabolic pathways, including fatty acid oxidation and energy homeostasis. The presence of the octanoic acid group in (±)-Octanoylcarnitine Chloride suggests that it may interact with mitochondrial functions, potentially modulating the transport of long-chain fatty acids into the mitochondria. This property makes it a valuable candidate for studies aimed at understanding mitochondrial dysfunction and its implications in metabolic disorders.

Current studies have explored the pharmacological potential of acylcarnitines in treating conditions related to metabolic dysregulation. For instance, research indicates that certain acylcarnitines can enhance insulin sensitivity and improve glucose uptake in adipose tissues. The chloride salt form of (±)-Octanoylcarnitine Chloride may further enhance its bioavailability and therapeutic efficacy by facilitating absorption and distribution within biological systems.

One of the most intriguing aspects of (±)-Octanoylcarnitine Chloride is its potential role in neuroprotection. Emerging evidence suggests that acylcarnitines can cross the blood-brain barrier and exert neuroprotective effects against oxidative stress and neuroinflammation. The octanoic acid moiety may specifically interact with neuronal receptors and signaling pathways, contributing to the preservation of neuronal integrity. This has opened up new avenues for investigating treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, (±)-Octanoylcarnitine Chloride has been studied for its potential applications in sports nutrition and performance enhancement. By facilitating fatty acid oxidation, this compound may improve energy production during high-intensity exercise, leading to better endurance and performance. Furthermore, its ability to modulate metabolic pathways could aid in muscle recovery and reduce exercise-induced fatigue.

In terms of synthesis, (±)-Octanoylcarnitine Chloride can be produced through various chemical pathways, including the esterification of L-carnitine with octanoic acid followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and commercial applications. The development of efficient synthetic routes ensures that researchers can obtain high-quality samples for their studies without significant challenges.

The analytical characterization of (±)-Octanoylcarnitine Chloride is also crucial for ensuring its quality and consistency. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm its identity and purity. These analytical methods provide detailed insights into the molecular structure and chemical properties of the compound, ensuring that it meets the stringent requirements for biomedical applications.

In conclusion, (±)-Octanoylcarnitine Chloride is a multifaceted compound with significant potential in both academic research and therapeutic applications. Its role in metabolic regulation, neuroprotection, and performance enhancement underscores its importance as a research tool and a candidate for future drug development. As research continues to uncover new biological functions of acylcarnitines, compounds like (±)-Octanoylcarnitine Chloride are likely to play an increasingly vital role in advancing our understanding of human health and disease.